Cas no 99341-60-3 (Ethanone,1-[(1R,2R,4S)-5,5-dimethylbicyclo[2.1.1]hex-2-yl]-, rel-)

• Product Name: Ethanone,1-[(1R,2R,4S)-5,5-dimethylbicyclo[2.1.1]hex-2-yl]-, rel-
• CAS No: 99341-60-3
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 802394
• Update Time: 2022-07-26

Ethanone,1-[(1R,2R,4S)-5,5-dimethylbicyclo[2.1.1]hex-2-yl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(1R,2R,4S)-5,5-dimethylbicyclo[2.1.1]hex-2-yl]-, rel-
• Ethanone, 1-(5,5-dimethylbicyclo[2.1.1]hex-2-yl)-, (1alpha,2alpha,4alpha)- (9CI)
• (+-)-2α-Acetyl-5,5-dimethyl-dicyclo<2.1.1>hexan

• Inchi： 1S/C10H16O/c1-6(11)8-4-7-5-9(8)10(7,2)3/h7-9H,4-5H2,1-3H3/t7-,8-,9-/m0/s1
• InChI Key： FXAXNAORIGXQSB-CIUDSAMLSA-N
• SMILES： C(=O)([C@@H]1C[C@@]2([H])C[C@]1([H])C2(C)C)C

Computed Properties

• Exact Mass: 152.12
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2